1-((2-Ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(4-(trifluoromethyl)phenyl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-[(2-ethyl-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-[4-(trifluoromethyl)phenyl]methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H22F3N5O2S/c1-2-14-25-19-28(26-14)18(30)16(31-19)15(27-9-7-12(8-10-27)17(24)29)11-3-5-13(6-4-11)20(21,22)23/h3-6,12,15,30H,2,7-10H2,1H3,(H2,24,29)
• InChI Key: XPYAIYVEKOOTDB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)C(F)(F)F)N4CCC(CC4)C(=O)N)O
• Molecular Formula: C20H22F3N5O2S
• Molecular Weight: 453.5 g/mol
• CAS No.: 886908-77-6

Description

This compound features a thiazolo[3,2-b][1,2,4]triazole core substituted with a 2-ethyl-6-hydroxy group at the 5-position. The structure is further modified by a 4-(trifluoromethyl)phenyl group and a piperidine-4-carboxamide moiety. Structural determination of such compounds often relies on crystallographic methods, with SHELX programs being widely employed for small-molecule refinement .

Biological Activity

1-((2-Ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(4-(trifluoromethyl)phenyl)methyl)piperidine-4-carboxamide (CAS Number: 886908-71-0) is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, particularly its antimicrobial properties and mechanisms of action.

Chemical Structure

The compound's molecular formula is $C_{22}H_{29}N_{5}O_{2}S$ with a molecular weight of 427.6 g/mol. The structure includes a thiazole-triazole moiety and a trifluoromethyl phenyl group, which are significant for its biological activity.

Antimicrobial Activity

Recent studies have highlighted the compound's effectiveness against various bacterial strains, particularly Staphylococcus aureus and methicillin-resistant Staphylococcus aureus (MRSA). The minimum inhibitory concentrations (MICs) indicate significant antibacterial properties:

Compound	MIC (µg/mL)	Target Bacteria
1-((2-Ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(4-(trifluoromethyl)phenyl)methyl)piperidine-4-carboxamide	5	S. aureus
Control (Ciprofloxacin)	0.5	S. aureus

The compound demonstrated a bactericidal effect in time-kill assays and moderate inhibition of biofilm formation, suggesting it could be a valuable candidate for treating infections caused by resistant bacteria .

The proposed mechanism involves the inhibition of bacterial cell wall synthesis and interference with metabolic pathways essential for bacterial survival. The presence of the trifluoromethyl group appears to enhance lipophilicity, facilitating better membrane penetration and increased efficacy against gram-positive bacteria .

Study 1: Efficacy Against MRSA

In a recent study published in Molecules, the compound was tested against clinical isolates of MRSA. Results showed that it not only inhibited bacterial growth but also reduced biofilm formation significantly compared to untreated controls. The study utilized various concentrations to determine the MIC and assessed cytotoxicity on human cell lines .

Study 2: Structure-Activity Relationship (SAR)

A structure-activity relationship analysis indicated that modifications to the piperidine ring and substitution patterns on the phenyl ring significantly influenced biological activity. Compounds with bulky lipophilic groups exhibited enhanced antimicrobial properties, highlighting the importance of molecular design in drug development .

ADMET Properties

The pharmacokinetic profile of this compound is crucial for its development as a therapeutic agent. Preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies suggest favorable absorption characteristics and low toxicity levels in mammalian models. Detailed assays are ongoing to confirm these findings .

Scientific Research Applications

Research indicates that this compound exhibits neuroprotective and anti-inflammatory properties. Its mechanism of action involves the inhibition of specific protein pathways, notably affecting the activating transcription factor 4 (ATF4) and nuclear factor kappa-light-chain-enhancer of activated B cells (NF-kB) proteins. This interaction suggests its potential in treating neurodegenerative diseases and inflammatory conditions.

Pharmacological Applications

1-((2-Ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(4-(trifluoromethyl)phenyl)methyl)piperidine-4-carboxamide has been investigated for various pharmacological applications:

• Neuroprotection : The compound has shown potential in protecting neurons from oxidative stress and apoptosis, making it a candidate for further studies in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
• Anti-inflammatory Agents : Its ability to modulate inflammatory pathways positions it as a potential therapeutic agent for inflammatory diseases.
• Cancer Research : The structural features suggest possible applications in cancer therapy by targeting specific pathways involved in tumor growth and metastasis.

Case Studies

Several studies have documented the efficacy of this compound in various experimental settings:

• Neuroprotective Effects : In vitro studies demonstrated that treatment with this compound reduced neuronal cell death induced by oxidative stress markers.
• Inflammation Models : Animal models of inflammation showed significant reductions in inflammatory markers when treated with this compound, indicating its therapeutic potential.
• Cancer Cell Lines : Preliminary studies on cancer cell lines have indicated that the compound may inhibit cell proliferation and induce apoptosis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural motifs with the target molecule, enabling a comparative analysis of substituent effects and functional group contributions.

Ethyl 4-[(2-Ethyl-6-hydroxy[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)(3-fluorophenyl)methyl]-1-piperazinecarboxylate ()

• Core Structure : Identical thiazolo-triazole core.
• Substituent Differences: Aryl Group: 3-Fluorophenyl (meta-fluoro) vs. 4-(trifluoromethyl)phenyl (para-trifluoromethyl). The trifluoromethyl group’s strong electron-withdrawing nature may enhance binding affinity and metabolic stability compared to the mono-fluorinated analog . Piperidine/Piperazine Group: Piperazinecarboxylate ester vs. piperidine-4-carboxamide.

2-{[4-Ethyl-5-(Thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide (561295-12-3, )

• Core Structure : 4H-1,2,4-triazole instead of thiazolo-triazole.
• Substituent Differences :
  • Heterocycle : Thiophen-2-yl introduces sulfur-based π-π interactions, which may alter receptor binding compared to the trifluoromethylphenyl group.
  • Functional Group : A sulfanyl-acetamide chain replaces the hydroxythiazolo-triazole-piperidine scaffold, likely reducing hydrogen-bonding capacity .

5-[(3,4-Dimethoxyphenyl)methylene]-2-(4-ethyl-1-piperazinyl)-4(5H)-thiazolone (378203-87-3, )

• Core Structure : Thiazolone instead of thiazolo-triazole.
• Piperazinyl Group: Increased basicity relative to piperidine may influence pharmacokinetics .

Structural and Functional Comparison Table

Compound Name	Core Structure	Aryl Substituent	Heterocyclic/Pendant Group	Key Functional Implications	References
Target Compound	Thiazolo-triazole	4-(Trifluoromethyl)phenyl	Piperidine-4-carboxamide	Enhanced metabolic stability; H-bonding via amide	—
Ethyl 4-[(2-Ethyl-6-hydroxy...) ()	Thiazolo-triazole	3-Fluorophenyl	Piperazinecarboxylate ester	Higher lipophilicity; ester hydrolysis risk
561295-12-3 ()	4H-1,2,4-triazole	Thiophen-2-yl	Sulfanyl-acetamide	Thiophene enhances π-π interactions
378203-87-3 ()	Thiazolone	3,4-Dimethoxyphenyl	Piperazinyl	Improved solubility; reduced potency

Research Findings and Implications

• Structural Insights : The thiazolo-triazole core, combined with a para-trifluoromethylphenyl group, distinguishes the target compound by balancing lipophilicity and electronic effects. Piperidine-4-carboxamide’s amide group may facilitate hydrogen bonding, critical for target engagement .
• Comparative Stability : The target’s carboxamide group is less prone to hydrolysis than the ester in ’s compound, suggesting improved oral bioavailability .
• SAR Considerations : Substituent positioning (e.g., para vs. meta) significantly impacts electronic and steric interactions, as seen in the trifluoromethyl vs. fluorophenyl analogs .